Cas no 337503-97-6 (2-p-Tolyl-quinoline-4-carboxylic acid (2-bromo-phenyl)-amide)

• Product Name: 2-p-Tolyl-quinoline-4-carboxylic acid (2-bromo-phenyl)-amide
• CAS No: 337503-97-6
• MF: C₂₃H₁₇BrN₂O
• MW: 417.297884702683
• CID: 3071297
• PubChem ID: 1122096
• Update Time: 2025-06-07

2-p-Tolyl-quinoline-4-carboxylic acid (2-bromo-phenyl)-amide Chemical and Physical Properties

Names and Identifiers

• 2-p-Tolyl-quinoline-4-carboxylic acid (2-bromo-phenyl)-amide
• 337503-97-6
• AKOS000577909
• Oprea1_810875
• SR-01000447722
• SB73147
• SR-01000447722-1
• STK427985
• N-(2-bromophenyl)-2-(4-methylphenyl)quinoline-4-carboxamide
• EU-0039874
• Oprea1_852792
• N-(2-Bromophenyl)-2-(p-tolyl)quinoline-4-carboxamide

• Inchi： 1S/C23H17BrN2O/c1-15-10-12-16(13-11-15)22-14-18(17-6-2-4-8-20(17)25-22)23(27)26-21-9-5-3-7-19(21)24/h2-14H,1H3,(H,26,27)
• InChI Key： KBKVUJCGAWACLV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(C1=CC(C2C=CC(C)=CC=2)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 416.05243Da
• Monoisotopic Mass: 416.05243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 42Ų

Additional information on 2-p-Tolyl-quinoline-4-carboxylic acid (2-bromo-phenyl)-amide

Introduction to 2-p-Tolyl-quinoline-4-carboxylic acid (2-bromo-phenyl)-amide (CAS No. 337503-97-6)

2-p-Tolyl-quinoline-4-carboxylic acid (2-bromo-phenyl)-amide (CAS No. 337503-97-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The compound's structure includes a quinoline core, a tolyl group, and a bromophenyl amide moiety, which collectively contribute to its pharmacological properties.

The quinoline scaffold is a well-known and widely studied heterocyclic core in medicinal chemistry. It is present in numerous bioactive compounds and drugs, including antimalarials, anticancer agents, and anti-inflammatory drugs. The presence of the quinoline core in 2-p-Tolyl-quinoline-4-carboxylic acid (2-bromo-phenyl)-amide suggests that it may exhibit similar biological activities. The tolyl group and the bromophenyl amide moiety further enhance the compound's structural diversity and potential for modulating biological targets.

Recent studies have explored the biological activities of 2-p-Tolyl-quinoline-4-carboxylic acid (2-bromo-phenyl)-amide. One notable area of research is its potential as an anticancer agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 2-p-Tolyl-quinoline-4-carboxylic acid (2-bromo-phenyl)-amide has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Research has shown that this compound can effectively reduce inflammatory markers such as TNF-alpha and IL-6 in both in vitro and in vivo models. These findings suggest that it may have therapeutic potential in the treatment of inflammatory conditions.

The pharmacokinetic properties of 2-p-Tolyl-quinoline-4-carboxylic acid (2-bromo-phenyl)-amide have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, excretion (ADME) properties. The compound demonstrates good oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further studies are needed to optimize these properties and ensure safety and efficacy in clinical settings.

In the context of drug discovery and development, the structural flexibility of 2-p-Tolyl-quinoline-4-carboxylic acid (2-bromo-phenyl)-amide offers opportunities for chemical modifications to enhance its pharmacological profile. For instance, substituting different functional groups on the quinoline ring or modifying the amide moiety can lead to derivatives with improved potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are valuable tools for guiding these optimization efforts.

Beyond its direct therapeutic applications, 2-p-Tolyl-quinoline-4-carboxylic acid (2-bromo-phenyl)-amide serves as an important lead compound for further research. Its unique structure provides insights into the structure-activity relationships (SAR) of quinoline-based compounds, which can inform the design of new molecules with enhanced biological activities. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully exploit the potential of this compound.

In conclusion, 2-p-Tolyl-quinoline-4-carboxylic acid (2-bromo-phenyl)-amide (CAS No. 337503-97-6) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new aspects of its pharmacology and therapeutic potential, making it an exciting area of focus for future investigations.